molecular formula C19H25ClN2O3 B7912714 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Cat. No.: B7912714
M. Wt: 364.9 g/mol
InChI Key: YTKSAINAIXJRJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a piperidine derivative featuring a benzyl ester group at the 1-position, a cyclopropyl-substituted amino-methyl moiety at the 2-position, and a 2-chloro-acetyl functional group. The chloro-acetyl group introduces electrophilic reactivity, while the cyclopropane ring may influence steric and conformational properties .

Properties

IUPAC Name

benzyl 2-[[(2-chloroacetyl)-cyclopropylamino]methyl]piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H25ClN2O3/c20-12-18(23)22(16-9-10-16)13-17-8-4-5-11-21(17)19(24)25-14-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YTKSAINAIXJRJJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C(C1)CN(C2CC2)C(=O)CCl)C(=O)OCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H25ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS Number: 1353987-26-4) is a synthetic derivative with potential biological applications. This article reviews its biological activity, including antimicrobial properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C19H26ClN2O3
  • Molecular Weight : 346.88 g/mol
  • Structure : The compound features a piperidine ring substituted with a chlorinated acetyl group and a cyclopropyl moiety, which may influence its biological interactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of piperidine derivatives, including this compound. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for various bacterial strains:

Bacterial Strain MIC (mg/mL)
Staphylococcus aureus0.025
Escherichia coli0.0195
Bacillus subtilis0.0048
Candida albicans0.039

These results indicate that the compound exhibits significant antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis .

The proposed mechanism of action for this compound involves the disruption of bacterial cell wall synthesis and interference with protein synthesis pathways. The presence of the chlorinated acetyl group is believed to enhance lipophilicity, facilitating membrane penetration and increasing bioactivity .

Study on Antifungal Activity

In a comparative study involving various piperidine derivatives, this compound was evaluated for its antifungal properties against Candida albicans. The results showed that it inhibited fungal growth effectively, with an MIC value comparable to other known antifungals .

Research on Central Nervous System (CNS) Penetration

Another study investigated the blood-brain barrier (BBB) permeability of similar piperidine derivatives. Modifications to the carboxylic acid moiety were found to enhance CNS distribution, suggesting that structural analogs could be developed for neurological applications .

Scientific Research Applications

Pharmacological Potential

The compound has been investigated for its pharmacological properties, particularly as a potential drug candidate. Its structural components suggest activity in various biological pathways, notably in the modulation of neurotransmitter systems. Research indicates that derivatives of piperidine compounds can exhibit significant effects on the central nervous system (CNS), including analgesic and anxiolytic effects.

Case Studies

  • Autotaxin Inhibition : Research into piperidine derivatives has shown promise in inhibiting autotaxin, an enzyme involved in the production of lysophosphatidic acid (LPA), which plays roles in cancer progression and inflammation. The inhibition of autotaxin could lead to therapeutic strategies against cancer and fibrotic diseases .
  • Neurotransmitter Modulation : Studies have indicated that similar compounds can influence serotonin and dopamine receptors, suggesting potential applications in treating mood disorders and neurodegenerative diseases .

Synthetic Applications

This compound can serve as an intermediate in the synthesis of more complex molecules. Its unique functional groups allow for further derivatization, enabling the development of new pharmaceuticals with tailored properties.

Synthesis Pathways

  • Reactions with Amines : The chloroacetyl group can undergo nucleophilic substitution reactions with various amines to yield novel piperidine derivatives.
  • Formation of Esters : The carboxylic acid functionality allows for esterification reactions, which can enhance solubility and bioavailability of the resulting compounds.

Chemical Properties and Stability

The stability of 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester under various conditions is crucial for its application in drug formulation. Studies have shown that the compound retains stability at room temperature but may require specific storage conditions to prevent degradation over time.

Toxicological Assessments

Toxicological evaluations are essential for understanding the safety profile of this compound. Preliminary studies suggest that while some piperidine derivatives exhibit low toxicity, comprehensive studies are required to ascertain the safety of this specific compound for human use.

Data Tables

Reaction TypeReactantsProducts
Nucleophilic SubstitutionChloroacetyl group + AminePiperidine derivative
EsterificationCarboxylic acid + AlcoholEster derivative

Chemical Reactions Analysis

Nucleophilic Substitution at the Chloroacetyl Group

The β-chloroamide group undergoes nucleophilic substitution with amines, thiols, and alcohols under mild conditions:

Reaction Reagents/Conditions Product Yield
Amine substitutionEthylenediamine, DMF, 25°C2-{[(2-Aminoethyl-acetyl)-cyclopropyl-amino]-methyl}-piperidine derivative78%
Thiol substitutionBenzyl mercaptan, K₂CO₃, MeOHThioether analog with cyclopropane-amide linkage65%
Alcohol substitutionNaOEt, ethanol, refluxEthoxyacetyl derivative52%

The reaction kinetics depend on steric hindrance from the cyclopropyl group, which slows substitution compared to linear alkyl analogs.

Hydrolysis of the Benzyl Ester

The benzyl ester is hydrolyzed under acidic or basic conditions to yield the free carboxylic acid:

C19H25ClN2O3H2O/H+or OHC12H19ClN2O3+Benzyl alcohol\text{C}_{19}\text{H}_{25}\text{ClN}_2\text{O}_3 \xrightarrow{\text{H}_2\text{O/H}^+ \text{or OH}^-} \text{C}_{12}\text{H}_{19}\text{ClN}_2\text{O}_3 + \text{Benzyl alcohol}

Condition Catalyst Time Yield
1M HCl, 80°CNone6 hr89%
0.5M NaOH, 60°CNone4 hr92%

The carboxylic acid product serves as an intermediate for peptide coupling or salt formation .

Reduction of the Amide Bond

Selective reduction of the cyclopropane-amide group is achieved using LiAlH₄:

AmideLiAlH4,THFAmine\text{Amide} \xrightarrow{\text{LiAlH}_4, \text{THF}} \text{Amine}

Substrate Product Yield
2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-...2-{[(2-Chloroethyl)-cyclopropyl-amino]-methyl}-...70%

This reaction retains the stereochemistry of the piperidine ring.

Ring-Opening Reactions of the Cyclopropane

The cyclopropyl group undergoes strain-driven ring-opening under strong acidic conditions:

CyclopropaneH2SO4,100°CLinear alkene derivative\text{Cyclopropane} \xrightarrow{\text{H}_2\text{SO}_4, 100°C} \text{Linear alkene derivative}

  • Product : A linear allylic chloride forms, confirmed by GC-MS.

  • Yield : 45% (due to competing decomposition pathways).

Comparative Reactivity with Structural Analogs

The chloroacetyl group’s reactivity differs significantly from amino or methyl analogs:

Compound Reaction with Ethylenediamine Rate Constant (k, s⁻¹)
2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine... (target)Fast substitution0.18
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine...No reactionN/A
2-{[(2-Methyl-acetyl)-cyclopropyl-amino]-methyl}-piperidine...No substitutionN/A

Stability Under Physiological Conditions

In phosphate-buffered saline (pH 7.4, 37°C), the compound exhibits:

  • Half-life : 12.3 hr (primary degradation via ester hydrolysis)

  • Byproducts : Benzyl alcohol (60%), chloroacetic acid (25%)

Key Findings:

  • The chloroacetyl group is the most reactive site, enabling modular derivatization.

  • Hydrolysis and reduction reactions proceed with high stereochemical fidelity.

  • Cyclopropane ring-opening is limited to harsh conditions, preserving stability in most syntheses.

This reactivity profile supports its use as a versatile intermediate in medicinal chemistry, particularly for protease inhibitor development.

Comparison with Similar Compounds

Substituent Variations in Piperidine/Pyrrolidine Derivatives

The compound’s closest analogs differ in substituents or heterocyclic cores. Key examples include:

Compound Name Substituent at 2-Position Ring Type Ester Group Notable Properties References
Target Compound (2-Chloro-acetyl)-cyclopropyl-amino-methyl Piperidine Benzyl Enhanced electrophilicity due to Cl; cyclopropane introduces steric constraints
4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (2-Amino-acetyl)-cyclopropyl-amino-methyl Piperidine Benzyl Reduced reactivity (NH₂ vs. Cl); potential for hydrogen bonding
2-{[(2-Chloro-acetyl)-ethyl-amino]-methyl}-cyclohexyl-carbamic acid tert-butyl ester (2-Chloro-acetyl)-ethyl-amino-methyl Cyclohexane tert-Butyl Greater lipophilicity (tert-butyl ester); reduced ring strain (cyclohexane vs. piperidine)
2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (2-Chloro-acetyl)-methyl-amino-methyl Pyrrolidine Benzyl Smaller ring (5-membered vs. 6-membered piperidine); altered hydrogen-bonding capacity

Key Observations :

  • Piperidine vs. Pyrrolidine : The 6-membered piperidine ring offers more conformational flexibility than pyrrolidine, which may affect binding interactions in biological systems .
  • Benzyl ester vs.

Preparation Methods

Core Piperidine Scaffold Construction

The piperidine ring serves as the structural backbone of the target compound. Search result outlines piperidine synthesis via organometallic cyclization, such as palladium-catalyzed allylic amination. For example, bromo-acetal intermediates undergo saponification and decarboxylative Mannich reactions to yield substituted piperidines. Alternatively, hydrogenation of aziridinylcarbinyl radicals generates 2,5-disubstituted piperidines with high stereoselectivity. These methods emphasize the importance of protecting groups (e.g., benzyl esters) to prevent unwanted side reactions during ring formation.

Detailed Synthetic Procedures

Deprotection of Boc-Protected Intermediate

Example Protocol (Adapted from):

  • Reagents : 4-(Cyclopropanecarbonyl)piperazine-1-carboxylic acid tert-butyl ester (100 g), TFA (203 g), DCM (250 mL).

  • Procedure :

    • Dissolve the Boc-protected intermediate in DCM under nitrogen.

    • Cool to 0–5°C, add TFA dropwise, and stir at 25°C for 3 hours.

    • Concentrate under reduced pressure to obtain 1-cyclopropane formyl piperazine.

Key Parameters :

  • Temperature control (<10°C) minimizes side reactions.

  • TFA stoichiometry (2–3 equivalents) ensures complete deprotection.

Chloro-Acetylation of Piperazine Intermediate

Example Protocol (Adapted from and):

  • Reagents : 1-Cyclopropane formyl piperazine (70 g), 2-chloro-acetyl chloride (30 g), absolute ethanol (150 mL), MTBE (71 mL).

  • Procedure :

    • Dissolve the deprotected piperazine in ethanol at 0°C.

    • Add 2-chloro-acetyl chloride dropwise under nitrogen.

    • Warm to 25°C, seed with crystals, and stir for 1 hour.

    • Add MTBE to induce crystallization, filter, and dry under vacuum.

Yield and Purity :

  • Typical yields: 85–89%.

  • Residual piperazine content: <100 ppm (monitored via HPLC).

Optimization of Reaction Conditions

Solvent Selection

  • Ethanol vs. Dichloromethane : Ethanol enhances solubility of intermediates during acylation, while DCM is optimal for deprotection due to its low nucleophilicity.

  • Crystallization Solvent : MTBE improves product purity by precipitating hydrochloride salts.

Catalytic Systems

  • Palladium Catalysts : Tetrakis(triphenylphosphine)palladium(0) facilitates coupling reactions in benzyl ester formation.

  • Acid Additives : Dilute acetic acid accelerates hydrogenation steps by protonating basic amines, preventing catalyst poisoning.

Analytical Characterization

Spectroscopic Data

  • ¹H NMR : Peaks at δ 1.2–1.5 ppm (cyclopropane CH₂), δ 3.5–4.0 ppm (piperidine CH₂N), and δ 7.3–7.5 ppm (benzyl aromatic protons).

  • LC-MS : [M+H]⁺ = 409.2 (calculated for C₁₉H₂₅ClN₃O₃).

Purity Assessment

  • HPLC : Retention time = 12.4 min (C18 column, 0.1% TFA in acetonitrile/water).

  • Residual Solvents : <500 ppm (ICH Q3C guidelines).

Comparative Analysis of Methods

Parameter Method A () Method B ()
Starting MaterialBoc-piperazineBenzyl-protected piperidine
Acylating Agent2-Chloro-acetyl chlorideAcetyl chloride
SolventEthanol/MTBEDCM/THF
Yield87%71%
Purity (HPLC)>98%95%

Q & A

Basic Research Questions

Q. What are the key steps for synthesizing 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, and how can reaction intermediates be characterized?

  • Methodological Answer : Synthesis typically involves multi-step organic reactions, such as nucleophilic substitution or esterification. For example, analogous compounds are synthesized via cyclopropane ring formation followed by amide coupling and ester protection . Characterization of intermediates requires techniques like 1^1H/13^13C NMR (to confirm structural integrity), HPLC (for purity >95%), and mass spectrometry (to verify molecular weight). Reaction progress should be monitored using TLC with UV visualization.

Q. How should researchers assess the compound’s stability under varying storage conditions?

  • Methodology : Conduct accelerated stability studies under controlled humidity (e.g., 40–75% RH), temperature (e.g., 4°C, 25°C, 40°C), and light exposure. Analyze degradation products via LC-MS every 7–30 days. Store the compound in amber vials with desiccants at -20°C for long-term stability, as recommended for similar esters .

Q. What safety protocols are critical when handling this compound in laboratory settings?

  • Guidelines : Adhere to institutional Chemical Hygiene Plans (e.g., OSHA-compliant protocols). Use PPE (gloves, goggles, lab coats) and work in a fume hood due to potential chloroacetyl group toxicity . Waste must be segregated, neutralized (e.g., with sodium bicarbonate for acidic byproducts), and disposed via certified hazardous waste services .

Advanced Research Questions

Q. How can computational methods predict the reaction mechanisms involving this compound’s cyclopropane and piperidine moieties?

  • Approach : Use quantum chemical calculations (e.g., DFT with Gaussian or ORCA) to model transition states and intermediates. Tools like ICReDD’s reaction path search algorithms can identify energetically favorable pathways, reducing experimental trial-and-error . Pair computational results with kinetic studies (e.g., variable-temperature NMR) to validate mechanisms.

Q. What experimental design strategies resolve contradictions in catalytic activity or selectivity data?

  • Resolution Framework : Apply Design of Experiments (DoE) to isolate variables (e.g., solvent polarity, temperature, catalyst loading). For example, a central composite design can optimize reaction yield while identifying confounding factors . Use statistical tools (ANOVA, Pareto charts) to prioritize variables. Cross-validate findings with independent replicates.

Q. How can membrane separation technologies improve purification of this compound from complex reaction mixtures?

  • Methodology : Utilize nanofiltration or reverse osmosis membranes with MWCO ≤500 Da to separate the target ester from smaller byproducts. Optimize transmembrane pressure (e.g., 10–20 bar) and solvent compatibility (e.g., dichloromethane or DMF) . Monitor purity via HPLC post-filtration.

Q. What strategies elucidate structure-activity relationships (SAR) for derivatives of this compound?

  • SAR Workflow : Synthesize analogs (e.g., varying cyclopropane substituents or ester groups) and assay biological activity. Use multivariate analysis (e.g., PCA or PLS regression) to correlate structural descriptors (logP, polar surface area) with activity data. Molecular docking (e.g., AutoDock Vina) can predict binding modes to target proteins .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.